Cas no 738623-78-4 (2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 738623-78-4
• MF: C₁₉H₂₇N₅OS
• MW: 373.515582323074
• CID: 5475507
• PubChem ID: 2001260
• Update Time: 2025-05-19

2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 738623-78-4
• 2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide
• 2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• AKOS000820507
• F2715-0007
• STL269936
• 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C19H27N5OS/c1-12-9-13(2)17(14(3)10-12)21-16(25)11-26-19-23-22-18(24(19)20)15-7-5-4-6-8-15/h9-10,15H,4-8,11,20H2,1-3H3,(H,21,25)
• InChI Key： TWXBZPFQHWFDPP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C(C)=CC(C)=CC=1C)=O)C1=NN=C(C2CCCCC2)N1N

Computed Properties

• Exact Mass: 373.19363168g/mol
• Monoisotopic Mass: 373.19363168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide

Introduction to 2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 738623-78-4)

2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide, identified by its CAS number 738623-78-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a sophisticated blend of heterocyclic and aromatic structural motifs, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an amino group, a sulfanyl moiety, and a cyclohexyl substituent on a triazol ring, along with an N-(2,4,6-trimethylphenyl)acetamide moiety, contributes to its unique chemical properties and potential biological activities.

The triazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules due to its ability to enhance binding affinity and selectivity. In this compound, the triazole ring is further functionalized with an amino group at the 4-position and a sulfanyl group at the 5-position. The cyclohexyl substituent attached to the triazole ring introduces steric bulk and may influence the conformational flexibility of the molecule. This structural complexity can be exploited to modulate interactions with biological targets.

The sulfanyl group (–S–) in the molecule is another key feature that may contribute to its biological activity. Sulfur-containing heterocycles are frequently found in bioactive compounds due to their ability to participate in hydrogen bonding and hydrophobic interactions with biological targets. The sulfanyl group in this compound could potentially interact with specific residues in enzymes or receptors, influencing the compound's efficacy and selectivity.

The N-(2,4,6-trimethylphenyl)acetamide moiety adds another layer of complexity to the molecule. This aromatic group provides hydrophobicity and may contribute to membrane permeability, which is an important consideration for drug-like properties. The presence of three methyl groups at the para position enhances the lipophilicity of this part of the molecule, which could be advantageous for crossing biological membranes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have shown that compounds containing triazole rings can exhibit potent activity against various biological targets due to their ability to form multiple hydrogen bonds and π-stacking interactions. The amino group at the 4-position of the triazole ring could serve as a hydrogen bond acceptor or donor depending on the local environment within a biological target.

Furthermore, the cyclohexyl substituent may influence the orientation of the triazole ring relative to other functional groups in the molecule. This conformational flexibility can be critical for achieving optimal binding affinity with biological targets. Computational studies have suggested that molecules with similar structural motifs can exhibit inhibitory activity against enzymes involved in inflammatory pathways.

The sulfanyl group has been implicated in various biological processes and has been shown to enhance binding interactions in several drug candidates. In this compound, the sulfanyl group could potentially interact with polar residues in proteins or nucleic acids, modulating their activity. Such interactions are often crucial for achieving high selectivity and efficacy.

The N-(2,4,6-trimethylphenyl)acetamide moiety has also been explored in drug discovery efforts due to its ability to enhance solubility and bioavailability. This part of the molecule could serve as a linker connecting different pharmacophoric regions or as an anchor for further derivatization. Recent studies have demonstrated that modifications at this position can significantly alter the pharmacokinetic properties of small molecules.

In conclusion,2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 738623-78-4) represents a structurally complex and functionally diverse compound with potential applications in pharmaceutical research. Its unique combination of heterocyclic motifs and functional groups makes it an attractive candidate for further investigation into its biological activities and potential therapeutic applications.